Cas no 94333-40-1 (1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-)

• Product Name: 1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-
• CAS No: 94333-40-1
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 811163
• PubChem ID: 3024318
• Update Time: 2025-04-19

1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanone,2,4-dimethyl-2-(2-methylpropyl)-1-(1-pyrrolidinyl)-
• 1-[2,4-dimethyl-2-(isobutyl)-1-oxopentyl]pyrrolidine
• 2,4-dimethyl-2-(2-methylpropyl)-1-pyrrolidin-1-ylpentan-1-one
• DTXSID10241427
• 1-(2,4-Dimethyl-2-(isobutyl)-1-oxopentyl)pyrrolidine
• NS00040387
• EINECS 305-018-5
• 94333-40-1

• Inchi： 1S/C15H29NO/c1-12(2)10-15(5,11-13(3)4)14(17)16-8-6-7-9-16/h12-13H,6-11H2,1-5H3
• InChI Key： LMXPSAJVSIPGBP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CC(C)C)CC(C)C)N1CCCC1

Computed Properties

• Exact Mass: 239.224915
• Monoisotopic Mass: 239.224915
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3
• XLogP3: 3.9

Experimental Properties

• Density: 0.919
• Boiling Point: 338.2°Cat760mmHg
• Flash Point: 139.5°C
• Refractive Index: 1.471